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This technical support center is designed to assist researchers, scientists, and drug
development professionals in troubleshooting variable Minimum Inhibitory Concentration (MIC)
results in Relebactam assays. Below you will find a troubleshooting guide and frequently
asked questions (FAQs) to address common issues encountered during experiments.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your Relebactam
susceptibility testing.

Question: Why am | observing significant variability in my Imipenem/Relebactam MIC results
between replicates?

Answer:

Variability in MIC results can stem from several factors throughout the experimental workflow.
Here are the most common causes and their solutions:
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« Inconsistent Inoculum Density: An incorrect bacterial concentration is a frequent source of
error in MIC testing.[1]

o Solution: Ensure your bacterial suspension is standardized to a 0.5 McFarland standard.
For mucoid strains, a 1.0 McFarland standard may be more appropriate.[1] It is
recommended to verify the inoculum density by performing colony counts to confirm a final
concentration of approximately 5 x 10"5 CFU/mL in the wells.[2] A higher than intended
inoculum can lead to falsely elevated MICs.[2]

e Media and Reagent Issues: The quality and preparation of your media and reagents are
critical for accurate results.

o Solution:

» Use fresh, quality-controlled Mueller-Hinton broth or agar.[2] Lot-to-lot variability in
media can affect the activity of B-lactam antibiotics. If you suspect media-related issues,
test a new lot with your quality control strains.

= The cation concentration in Mueller-Hinton broth can influence the activity of imipenem.
Ensure you are using cation-adjusted Mueller-Hinton broth (CAMHB) for broth
microdilution.

= Verify the potency of your Imipenem and the concentration of your Relebactam
solution. Relebactam should be used at a fixed concentration of 4 pg/mL.

» Improper Storage and Handling: Degradation of materials can lead to inaccurate MIC values.

o Solution: Store antibiotic powders, prepared plates, and gradient strips according to the
manufacturer's instructions to prevent degradation and loss of potency.

¢ Incubation Conditions: Deviations from the recommended incubation parameters can impact
bacterial growth.

o Solution: Incubate plates at 35 + 2°C for 16-20 hours in ambient atmosphere. Ensure
consistent temperature and humidity in your incubator.
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» "Skipped Wells" Phenomenon: This refers to the observation of no growth in a well preceding
the well that defines the MIC.

o Solution: While this can be indicative of technical error, it is a known issue with some
antimicrobials. If you observe skipped wells, it is recommended to repeat the test to
ensure the result is reproducible.

Question: An isolate | expected to be susceptible to Imipenem/Relebactam is showing
resistance. What could be the cause?

Answer:

Unexpected resistance can be due to specific resistance mechanisms within the bacterial
isolate that are not inhibited by Relebactam.

e Presence of Uncharacterized Resistance Mechanisms: Relebactam is a diazabicyclooctane
B-lactamase inhibitor that effectively inhibits Class A (e.g., KPC) and Class C (e.g., AmpC) -
lactamases. However, it does not inhibit Class B metallo-f-lactamases (MBLSs) such as
NDM, VIM, and IMP, or Class D oxacillinases (OXA-type carbapenemases) like OXA-48.

o Solution: If you observe resistance in an organism that should be susceptible, consider
molecular testing to identify the presence of resistance genes, particularly those encoding
MBLs and OXA-type carbapenemases.

e Porin Loss or Mutation: Reduced permeability of the bacterial outer membrane due to
mutations or loss of porin channels (e.g., OmpK35 and OmpK36 in K. pneumoniae) can
restrict the entry of Imipenem and Relebactam, leading to elevated MICs.

o Solution: Investigating porin loss typically requires advanced molecular techniques.
e Intrinsic Resistance: Some bacterial species have intrinsic resistance mechanisms.

o Solution: For example, members of the Morganellaceae family (including Proteus spp.,
Providencia spp., and Morganella spp.) often show high MICs to imipenem due to
mechanisms independent of carbapenemase production, such as permeability issues.
Relebactam does not provide an additional benefit against these organisms.
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Below is a troubleshooting workflow for unexpected resistance:

Unexpected Resistant Result

A
Were QC Strains within Range?

Yes N

Suspect Intrinsic or Troubleshoot Assay Performance
Acquired Resistance (Inoculum, Media, etc.)

:

Perform Molecular Testing
(e.g., PCR for MBL, OXA genes) Repeat Assay

Investigate Porin Loss
(Advanced Molecular Techniques)

:

Report Result

Click to download full resolution via product page
A logical workflow for troubleshooting unexpected resistance.
Frequently Asked Questions (FAQS)
Q1: What are the standard methods for determining Imipenem/Relebactactam MICs?

Al: The reference method for determining Imipenem/Relebactam MICs is broth microdilution
(BMD) as described by the Clinical and Laboratory Standards Institute (CLSI) and the
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European Committee on Antimicrobial Susceptibility Testing (EUCAST). Other acceptable
methods include agar dilution and gradient diffusion strips.

Q2: What is the correct concentration of Relebactam to use in the assay?

A2: For broth microdilution and agar dilution methods, a fixed concentration of 4 ug/mL of
Relebactam should be used in combination with serial dilutions of Imipenem.

Q3: What are the established clinical breakpoints for Imipenem/Relebactam?

A3: Clinical breakpoints for Imipenem/Relebactam have been established by the FDA, CLSI,
and EUCAST. These breakpoints are used to classify an isolate as susceptible, intermediate, or
resistant and can vary depending on the organism.

. . EUCAST
. FDA Breakpoints CLSI Breakpoints .
Organism Breakpoints
(ng/mL) (ng/mL)
(ng/mL)
Enterobacterales <1 (S), 2 (), =24 (R) <1 (S), 2 (1), 24 (R) <2 (S), >2 (R)
Pseudomonas
. <2 (S), 4 (), =8 (R) <2 (S), 4 (1), 28 (R) <4 (S), >4 (R)
aeruginosa

(S=Susceptible,
I=Intermediate,
R=Resistant). Note:
Users should always
refer to the latest
guidelines from the
respective
organizations as
breakpoints are

subject to change.

Q4: What are the expected quality control (QC) ranges for Imipenem/Relebactam MIC testing?

A4: Regular testing of QC strains is essential for ensuring the accuracy of your MIC results.
The expected MIC ranges for common QC strains are listed below.
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QC Strain Imipenem/Relebactam MIC Range (pg/mL)
Escherichia coli ATCC 25922 0.06 -0.5

Escherichia coli ATCC 35218 0.12-05

Pseudomonas aeruginosa ATCC 27853 0.25-1

Klebsiella pneumoniae ATCC 700603 0.12-0.5

Note: These ranges are for broth microdilution
and may differ for other methods. Always
consult the most current CLSI M100 document

for the latest QC ranges.

Q5: What is the mechanism of action of Relebactam?

A5: Relebactam is a diazabicyclooctane [3-lactamase inhibitor. It protects imipenem from
degradation by a broad spectrum of serine -lactamases, including Class A (like KPC) and
Class C (like AmpC) enzymes. The inhibition process involves Relebactam binding to the
active site of the B-lactamase enzyme. This allows imipenem, a carbapenem antibiotic, to
inhibit penicillin-binding proteins (PBPs) which are crucial for bacterial cell wall synthesis.

Click to download full resolution via product page

Mechanism of action of Imipenem-Relebactam.

Experimental Protocols

Broth Microdilution (BMD) MIC Testing Protocol (based on CLSI guidelines)

e Prepare Inoculum: From a fresh (18-24 hour) culture on a non-selective agar plate, suspend
several colonies in saline to match the turbidity of a 0.5 McFarland standard.
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Dilute Inoculum: Within 15 minutes of preparation, dilute the standardized suspension in
cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a final concentration of
approximately 5 x 10"5 CFU/mL in the microdilution wells.

Prepare Antibiotic Dilutions: Prepare serial two-fold dilutions of Imipenem in CAMHB in a 96-
well microtiter plate.

Add Relebactam: To each well containing the Imipenem dilutions, add Relebactam to
achieve a final, fixed concentration of 4 pg/mL.

Inoculate Plate: Dispense the diluted bacterial suspension into each well of the microdilution
plate. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

Incubation: Cover the plate and incubate at 35 + 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of Imipenem (in the presence of 4
png/mL Relebactam) that completely inhibits visible bacterial growth.

1. Prepare Inoculum 3. Prepare Imipenem
(0.5 McFarland Standard) Serial Dilutions
2. Dilute Inoculum 4. Add Relebactam
(to ~5x1075 CFU/mL) (fixed 4 pg/mL)

NS

5. Inoculate Microtiter Plate

l

6. Incubate
(35°C, 16-20h)

:

7. Read MIC
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Workflow for Imipenem/Relebactam Broth Microdilution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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